barium(2+);3,6-dichloro-2-[(2-hydroxynaphthalen-1-yl)diazenyl]-4-methylbenzenesulfonate

Specification

• CAS No.: 68368-35-4
• Molecular Formula: C34H22BaCl4N4O8S2
• Molecular Weight: 957.8 g/mol
• IUPAC Name: barium(2+);3,6-dichloro-2-[(2-hydroxynaphthalen-1-yl)diazenyl]-4-methylbenzenesulfonate
• Standard InChI: InChI=1S/2C17H12Cl2N2O4S.Ba/c2*1-9-8-12(18)17(26(23,24)25)16(14(9)19)21-20-15-11-5-3-2-4-10(11)6-7-13(15)22;/h2*2-8,22H,1H3,(H,23,24,25);/q;;+2/p-2
• Standard InChI Key: KEUUBWBHPXWNDR-UHFFFAOYSA-L
• Canonical SMILES: CC1=CC(=C(C(=C1Cl)N=NC2=C(C=CC3=CC=CC=C32)O)S(=O)(=O)[O-])Cl.CC1=CC(=C(C(=C1Cl)N=NC2=C(C=CC3=CC=CC=C32)O)S(=O)(=O)[O-])Cl.[Ba+2]

Introduction

Barium(2+);3,6-dichloro-2-[(2-hydroxynaphthalen-1-yl)diazenyl]-4-methylbenzenesulfonate is a complex organic compound that incorporates both inorganic and organic components. It is characterized by its unique molecular structure, which includes a barium ion (Ba²⁺) and two distinct organic moieties: 3,6-dichloro-2-[(2-hydroxynaphthalen-1-yl)diazenyl]-4-methylbenzenesulfonic acid and 3,6-dichloro-4-methyl-2-[(2-oxidonaphthalen-1-yl)diazenyl]benzenesulfonate.

Synthesis and Preparation

The synthesis of such compounds typically involves reactions between barium salts and sulfonic acids or their derivatives. The process may require careful control of reaction conditions to minimize by-products and ensure purity. Techniques like Nuclear Magnetic Resonance (NMR) spectroscopy and Mass Spectrometry (MS) are often used to confirm the structure and purity of the synthesized compound.

Applications and Uses

While specific applications for barium(2+);3,6-dichloro-2-[(2-hydroxynaphthalen-1-yl)diazenyl]-4-methylbenzenesulfonate are not detailed in the literature, compounds with similar structures are often used in the production of pigments and dyes due to their vibrant colors and stability.

Safety and Handling